Cas no 90792-50-0 (5,7-Benzothiazolediamine,2-methyl-)
90792-50-0 structure
Product name:5,7-Benzothiazolediamine,2-methyl-
5,7-Benzothiazolediamine,2-methyl- Chemical and Physical Properties
Names and Identifiers
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- 5,7-Benzothiazolediamine,2-methyl-
- Benzothiazole, 5,7-diamino-2-methyl- (7CI)
- 90792-50-0
- Benzothiazole,5,7-diamino-2-methyl-(7ci)
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- Inchi： InChI=1S/C8H9N3S/c1-4-11-7-3-5(9)2-6(10)8(7)12-4/h2-3H,9-10H2,1H3
- InChI Key： QCKXNPCFZAVSFH-UHFFFAOYSA-N
- SMILES： CC1=NC2=CC(=CC(=C2S1)N)N
Computed Properties
- Exact Mass: 179.052
- Monoisotopic Mass: 179.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93.2A^2
- XLogP3: 1.4
5,7-Benzothiazolediamine,2-methyl- Related Literature
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1. Calcium sulfate hemihydrate whisker reinforced polyvinyl alcohol with improved shape memory effect†Wenpeng Zhao,Chuanhui Gao,Hongfei Sang,Jun Xu,Chuanxing Wang,Yumin Wu RSC Adv., 2016,6, 52982-52986
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Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
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Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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